Cas no 62-49-7 (Choline)

Choline Properties

Names and Identifiers

• Ethanaminium,2-hydroxy-N,N,N-trimethyl-
• CHOLINE
• [3H]-Choline
• 2-hydroxy-N,N,N-trimethyl-ethanaminium
• bilineurine
• ChlolineBitartarate
• Choline Base Aqueous
• CholineBitartrateFcc
• cholinecation
• Sincalin
• +Expand

• InChIKey： OEYIOHPDSNJKLS-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H14NO/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3/q+1
• SMILES： C[N+](C)(C)CCO

Computed Properties

• Exact Mass: 104.10800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.108
• Heavy Atom Count: 7
• Complexity: 46.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: -0.31510
• PSA: 20.23000
• Refractive Index: n20/D 1.418
• Boiling Point: 195.35°C (rough estimate)
• Color/Form: Strongly alkaline viscous liquid or crystal
• Solubility: Soluble in water and alcohol, insoluble in ether.
• pka: 13.9(at 25℃)
• Density: 1.09 g/mL at 20 °C

Related Categories

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